3-(4-bromo-1H-pyrazol-1-yl)propanamide
Overview
Description
3-(4-bromo-1H-pyrazol-1-yl)propanamide, also known as 4-bromopropanamide, is a versatile organic compound used in a variety of scientific research applications. It is a colorless, crystalline solid with a molecular weight of 214.04 g/mol. It is soluble in water and has a melting point of 162-164 °C. 4-bromopropanamide is a useful reagent for organic synthesis and is used in a variety of scientific research applications.
Mechanism of Action
Target of Action
It’s worth noting that 4-substituted pyrazoles, which include this compound, have been shown to act as inhibitors of liver alcohol dehydrogenase .
Mode of Action
If we consider its potential role as an inhibitor of liver alcohol dehydrogenase, it may interact with this enzyme and prevent it from catalyzing the oxidation of alcohol in the liver .
Biochemical Pathways
If it acts as an inhibitor of liver alcohol dehydrogenase, it could potentially affect the alcohol metabolism pathway .
Result of Action
If it acts as an inhibitor of liver alcohol dehydrogenase, it could potentially reduce the rate of alcohol metabolism, leading to increased blood alcohol levels .
Advantages and Limitations for Lab Experiments
3-(4-bromo-1H-pyrazol-1-yl)propanamidenamide is a versatile reagent for organic synthesis, and has several advantages for use in lab experiments. It is relatively inexpensive, and is easily obtained from chemical suppliers. In addition, it is soluble in water and has a low melting point, making it easy to handle and store. The main limitation of 3-(4-bromo-1H-pyrazol-1-yl)propanamidenamide is its toxicity. It is highly toxic and should be handled with caution.
Future Directions
There are a variety of potential future applications for 3-(4-bromo-1H-pyrazol-1-yl)propanamidenamide. It could be used in the synthesis of a variety of organic compounds, such as heterocycles and carboxylic acids, and could be used in the synthesis of a variety of drugs, such as antibiotics and antifungal agents. In addition, it could be used in the synthesis of materials, such as polymers, nanomaterials, and nanoparticles. Finally, it could be used in biochemical and physiological studies, such as cell differentiation, apoptosis, and gene expression.
Synthesis Methods
3-(4-bromo-1H-pyrazol-1-yl)propanamidenamide can be synthesized by the reaction of 4-bromopropionic acid with ammonia in the presence of a catalyst, such as zinc chloride. The reaction is conducted at room temperature and yields a white solid. The product can be purified by recrystallization.
Scientific Research Applications
3-(4-bromo-1H-pyrazol-1-yl)propanamidenamide is a useful reagent for organic synthesis, and has been used in a variety of scientific research applications. It has been used as a catalyst for the synthesis of a variety of organic compounds, such as heterocycles and carboxylic acids. It has also been used as a starting material for the synthesis of various drugs, such as antibiotics and antifungal agents. In addition, 3-(4-bromo-1H-pyrazol-1-yl)propanamidenamide has been used in the synthesis of a variety of materials, such as polymers, nanomaterials, and nanoparticles.
properties
IUPAC Name |
3-(4-bromopyrazol-1-yl)propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8BrN3O/c7-5-3-9-10(4-5)2-1-6(8)11/h3-4H,1-2H2,(H2,8,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOMDURNFVFITBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1CCC(=O)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BrN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40672482 |
Source
|
| Record name | 3-(4-Bromo-1H-pyrazol-1-yl)propanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40672482 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1177349-02-8 |
Source
|
| Record name | 3-(4-Bromo-1H-pyrazol-1-yl)propanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40672482 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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